Cas no 69374-78-3 (2-(4-Methylphenyl)-2-oxoacetamide)

• Product Name: 2-(4-Methylphenyl)-2-oxoacetamide
• CAS No: 69374-78-3
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 973575
• Update Time: 2023-08-02

2-(4-Methylphenyl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, 4-methyl--alpha--oxo-
• 2-(p-Tolyl)-2-oxoacetamide
• 2-(4-methylphenyl)-2-oxoacetamide
• J3.543.682K
• 2-(4-Methylphenyl)-2-oxoacetamide

• Inchi： 1S/C9H9NO2/c1-6-2-4-7(5-3-6)8(11)9(10)12/h2-5H,1H3,(H2,10,12)
• InChI Key： POQBFQJYNZVTLV-UHFFFAOYSA-N
• SMILES： O=C(C(N)=O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 163.063
• Monoisotopic Mass: 163.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 60.2